Cas no 68978-04-1 (2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol)
![2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol structure](https://www.kuujia.com/scimg/cas/68978-04-1x500.png)
68978-04-1 structure
Product name:2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol
2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol
- Mulberrofuran A
- 2-[2-[(2E)-3,7-dimethylocta-2,6-dienyl]-5-hydroxy-3-methoxyphenyl]-1-benzofuran-6-ol
- 2-[2-[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]-5-hydroxy-3-methoxyphenyl]-6-benzofuranol
- CHEBI:7017
- HY-125122
- SCHEMBL4742441
- C08846
- DTXSID50415105
- CHEMBL4533557
- CS-0089383
- AKOS040762071
- Q27107404
- 68978-04-1
- DA-55765
- D85107
-
- Inchi: InChI=1S/C25H28O4/c1-16(2)6-5-7-17(3)8-11-21-22(13-20(27)15-24(21)28-4)25-12-18-9-10-19(26)14-23(18)29-25/h6,8-10,12-15,26-27H,5,7,11H2,1-4H3/b17-8+
- InChI Key: MQYYTNPXQXSQGM-CAOOACKPSA-N
- SMILES: CC(=CCCC(=CCC1=C(C=C(C=C1OC)O)C2=CC3=C(O2)C=C(C=C3)O)C)C
Computed Properties
- Exact Mass: 392.19900
- Monoisotopic Mass: 392.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.140±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (2.9E-4 g/L) (25 ºC),
- PSA: 62.83000
- LogP: 6.75480
2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AH22632-1000mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 1000mg |
$38898.00 | 2024-04-19 | |
A2B Chem LLC | AH22632-5mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 5mg |
$750.00 | 2024-04-19 | |
A2B Chem LLC | AH22632-50mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 50mg |
$4384.00 | 2024-04-19 | |
SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4586-25 mg |
Mulberrofuran A |
68978-04-1 | 25mg |
¥4258.00 | 2022-04-26 | ||
TargetMol Chemicals | TN4586-25 mg |
Mulberrofuran A |
68978-04-1 | 98% | 25mg |
¥ 4,258 | 2023-07-10 | |
A2B Chem LLC | AH22632-500mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 500mg |
$24322.00 | 2024-04-19 | |
A2B Chem LLC | AH22632-10mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 10mg |
$1243.00 | 2024-04-19 | |
TargetMol Chemicals | TN4586-25mg |
Mulberrofuran A |
68978-04-1 | 25mg |
¥ 4258 | 2024-07-19 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M73050-5mg |
2-[2-[(2E)-3,7-dimethylocta-2,6-dienyl]-5-hydroxy-3-methoxyphenyl]-1-benzofuran-6-ol |
68978-04-1 | 5mg |
¥3928.0 | 2021-09-08 | ||
A2B Chem LLC | AH22632-25mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 25mg |
$2588.00 | 2024-04-19 |
2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol Related Literature
-
Shridhar H. Thorat,Manjusha V. Patwadkar,Rajesh G. Gonnade,R. Vaidhyanathan CrystEngComm, 2014,16, 8638-8641
-
Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
-
Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
-
Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
-
Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
68978-04-1 (2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol) Related Products
- 2228239-19-6(methyl 2-hydroxy-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylacetate)
- 59989-18-3(Eniluracil)
- 110802-06-7((2-Methoxyethyl)methylamine Hydrochloride)
- 1368820-94-3(methyl2-methyl-1-(2,4,5-trimethylphenyl)propan-2-ylamine)
- 2138048-10-7(2-(4-formyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid)
- 443122-24-5(2-(3,4-dimethylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)
- 851334-65-1(BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)-)
- 2229600-63-7(5-bromo-2,3-dimethoxybenzene-1-thiol)
- 2228805-37-4(2-(4-fluoropyridin-2-yl)-2-oxoacetic acid)
- 64-77-7(Tolbutamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

江苏科伦多食品配料有限公司
Gold Member
CN Supplier
Reagent
